Cas no 2229671-80-9 (3-(3-methyloxetan-3-yl)prop-2-en-1-ol)

• Product Name: 3-(3-methyloxetan-3-yl)prop-2-en-1-ol
• CAS No: 2229671-80-9
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 6471589
• PubChem ID: 165652706
• Update Time: 2024-01-06

3-(3-methyloxetan-3-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-methyloxetan-3-yl)prop-2-en-1-ol
• 2229671-80-9
• EN300-1819052

• Inchi： 1S/C7H12O2/c1-7(3-2-4-8)5-9-6-7/h2-3,8H,4-6H2,1H3/b3-2+
• InChI Key： RRCFVTKSNOKYMU-NSCUHMNNSA-N
• SMILES： O1CC(/C=C/CO)(C)C1

Computed Properties

• Exact Mass: 128.083729621g/mol
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 29.5Ų